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Compound of Interest

Compound Name: 2-Methylbutyl butyrate

Cat. No.: B1580447

An In-depth Technical Guide to 2-Methylbutyl
Butyrate

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-methylbutyl butyrate, a key fragrance and flavor compound. It is intended for
researchers, scientists, and professionals in drug development who require detailed
information for their work. This document includes tabulated physical and chemical data,
detailed experimental protocols for its synthesis and analysis, and a visualization of its
synthetic pathway.

Chemical Identity and Properties

2-Methylbutyl butyrate, also known as 2-methylbutyl butanoate, is an organic ester
characterized by its fruity aroma. It is found naturally in a variety of fruits and is used
extensively in the food and fragrance industries.

Table 1: General and Physical Properties of 2-Methylbutyl Butyrate
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Property Value Source(s)
Molecular Formula C9H1802 [1]
Molecular Weight 158.24 g/mol [2]
Appearance Colorless clear liquid [3]

Fruity, pear, apricot, apple,
Odor tropical, gooseberry, spicy, [3]

rummy

N ) 176.00t0 177.00 °C @ 760.00
Boiling Point [3]
mm Hg

0.862 to 0.868 g/cm® @ 25.00

Densit 3
y o [3]
Refractive Index 1.408 t0 1.414 @ 20.00 °C [3]
Flash Point 138.00 °F (58.89 °C) [3]
N Soluble in alcohol; Insoluble in
Solubility [3]
water

Table 2: Chemical Identifiers of 2-Methylbutyl Butyrate
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Identifier Value Source(s)
IUPAC Name 2-methylbutyl butanoate [1]
CAS Number 51115-64-1 [2]

INChl=1S/C9H1802/c1-4-6-
InChl 9(10)11-7-8(3)5-2/h8H,4- [1]
7H2,1-3H3

MBZKQDXXFMITAC-
InChiKey [1]
UHFFFAOYSA-N

SMILES CCCC(=0)OCC(C)CC [1]

2-methylbutyl butanoate,
Synonyms Butanoic acid, 2-methylbutyl [3]
ester

Synthesis of 2-Methylbutyl Butyrate

The most common method for synthesizing 2-methylbutyl butyrate is through the Fischer
esterification of butyric acid with 2-methyl-1-butanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification

This protocol describes a representative procedure for the synthesis of 2-methylbutyl
butyrate.

Materials:

» Butyric acid

2-Methyl-1-butanol

Concentrated sulfuric acid (H2S0a4)

Saturated sodium bicarbonate (NaHCO3s) solution

Anhydrous magnesium sulfate (MgSQOa)
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e Deionized water

o Diethyl ether

Apparatus:

e Round-bottom flask

» Reflux condenser

e Heating mantle with a magnetic stirrer
o Separatory funnel

o Beakers and Erlenmeyer flasks
e Rotary evaporator
 Distillation apparatus
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine butyric
acid and a molar excess of 2-methyl-1-butanol.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture
while stirring.

o Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle.
Maintain reflux for several hours, monitoring the reaction progress by thin-layer
chromatography (TLC) or gas chromatography (GC).

o Workup: After the reaction is complete, allow the mixture to cool to room temperature.
Transfer the mixture to a separatory funnel and wash sequentially with deionized water,
saturated sodium bicarbonate solution (to neutralize the acid catalyst), and again with
deionized water.
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» Extraction and Drying: Extract the aqueous layer with diethyl ether. Combine the organic
layers and dry over anhydrous magnesium sulfate.

 Purification: Filter the drying agent and remove the solvent using a rotary evaporator. The
crude product can be further purified by fractional distillation to obtain pure 2-methylbutyl
butyrate.

2-Methyl-1-butanol
((CH3)2CHCH20H)

Butyric Acid
(CH3CH2CH2COOH) +H*
T s

+ 2-Methyl-1-butanol

Tetrahedral Intermediate

Protonated Carbonyl Intermediate
-»

H2S0s (catalyst) —"‘D

|‘

Click to download full resolution via product page
Caption: Fischer esterification of 2-Methylbutyl butyrate.

Analytical Characterization

The identity and purity of synthesized 2-methylbutyl butyrate can be confirmed using various
analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is used to separate the components of a mixture and identify them based on their mass
spectra.

Experimental Protocol:

o Sample Preparation: Dilute a small amount of the purified 2-methylbutyl butyrate in a
volatile solvent such as dichloromethane or hexane.

¢ Instrumentation:
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o Gas Chromatograph: Equipped with a capillary column suitable for separating volatile
organic compounds (e.g., DB-5ms).

o Injector: Split/splitless injector, operated in split mode.

o Oven Program: A temperature gradient program is typically used, for example, starting at
50°C and ramping up to 250°C.

o Carrier Gas: Helium at a constant flow rate.

o Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV.

o Data Analysis: The retention time of the peak corresponding to 2-methylbutyl butyrate is
recorded. The resulting mass spectrum is compared with a reference spectrum from a
database for confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are powerful tools for elucidating the molecular structure of 2-
methylbutyl butyrate.

Experimental Protocol:

e Sample Preparation: Dissolve a few milligrams of the sample in a deuterated solvent (e.qg.,
CDCIs) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal
standard.

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

e 1H NMR Analysis: The spectrum will show characteristic chemical shifts and splitting patterns
for the different proton environments in the molecule. The integration of the peaks
corresponds to the number of protons in each environment.

e 13C NMR Analysis: The spectrum will show a peak for each unique carbon atom in the
molecule, providing information about the carbon skeleton.

Fourier-Transform Infrared (FT-IR) Spectroscopy
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FT-IR spectroscopy is used to identify the functional groups present in a molecule.

Experimental Protocol:

Sample Preparation: As 2-methylbutyl butyrate is a liquid, it can be analyzed neat as a thin
film between two salt plates (e.g., NaCl or KBr) or by using an Attenuated Total Reflectance
(ATR) accessory.

Instrumentation: A standard FT-IR spectrometer.

Data Analysis: The spectrum is analyzed for characteristic absorption bands. For 2-
methylbutyl butyrate, a strong C=0 stretching band for the ester group is expected around
1735-1750 cm~1, and C-O stretching bands will appear in the 1000-1300 cm~1 region.

This guide provides a foundational understanding of 2-methylbutyl butyrate for research and

development purposes. For more specific applications, further investigation and optimization of

these protocols may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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